Cas no 80912-51-2 (Methyl 1-(4-Fluorophenyl)-4-oxocyclohexanecarboxylate)

• Product name: Methyl 1-(4-Fluorophenyl)-4-oxocyclohexanecarboxylate
• CAS No: 80912-51-2
• MF: C₁₄H₁₅O₃F
• Molecular Weight: 250.2655
• MDL: MFCD22423113
• CID: 1057152
• PubChem ID: 20540244

Methyl 1-(4-Fluorophenyl)-4-oxocyclohexanecarboxylate Properties

Names and Identifiers

• Methyl 1-(4-Fluorophenyl)-4-oxocyclohexanecarboxylate
• Methyl 1-(4-fluorophenyl)-4-oxocyclohexane-1-carboxylate
• Methyl 1-(4-Fluorophenyl)-4-oxocyclohexanecarboxylat
• SCHEMBL11047897
• SY020207
• A864631
• 80912-51-2
• methyl1-(4-fluorophenyl)-4-oxocyclohexane-1-carboxylate
• AC-25587
• CS-0331017
• DTXSID20608502
• 1-(4-Fluorophenyl)-4-oxo-cyclohexanecarboxylic acid Methyl ester
• MFCD22423113
• SS-3593
• AKOS025401795
• NCQFIBJQOZPYOI-UHFFFAOYSA-N

• MDL： MFCD22423113
• Inchi： InChI=1S/C14H15FO3/c1-18-13(17)14(8-6-12(16)7-9-14)10-2-4-11(15)5-3-10/h2-5H,6-9H2,1H3
• InChIKey： NCQFIBJQOZPYOI-UHFFFAOYSA-N
• SMILES： COC(=O)C1(CCC(=O)CC1)C2=CC=C(C=C2)F

Computed Properties

• 精确分子量: 250.10100
• 同位素质量: 250.10052250g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 3
• 重原子数量: 18
• 可旋转化学键数量: 3
• 复杂度: 322
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 43.4Ų
• XLogP3: 1.8

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 344.9±42.0 °C at 760 mmHg
• 闪点: 157.0±22.8 °C
• PSA: 43.37000
• LogP: 2.37960
• 蒸气压: 0.0±0.8 mmHg at 25°C

Methyl 1-(4-Fluorophenyl)-4-oxocyclohexanecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• 储存条件：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Methyl 1-(4-Fluorophenyl)-4-oxocyclohexanecarboxylate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Additional information on Methyl 1-(4-Fluorophenyl)-4-oxocyclohexanecarboxylate

Methyl 1-(4-Fluorophenyl)-4-oxocyclohexanecarboxylate (CAS No. 80912-51-2): A Comprehensive Overview

Methyl 1-(4-Fluorophenyl)-4-oxocyclohexanecarboxylate, identified by its CAS number 80912-51-2, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a fluorophenyl group and a cyclohexanone moiety makes it an intriguing candidate for further investigation, particularly in the synthesis of bioactive molecules.

The chemical structure of Methyl 1-(4-Fluorophenyl)-4-oxocyclohexanecarboxylate consists of a cyclohexane ring oxidized at the fourth position, esterified with methanol, and substituted with a phenyl ring at the first position that carries a fluorine atom. This specific arrangement of functional groups contributes to its reactivity and makes it a valuable intermediate in organic synthesis. The fluorine atom, in particular, is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in pharmaceutical design.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorine atoms due to their favorable pharmacokinetic properties. The use of fluorinated aromatic rings has been extensively studied in medicinal chemistry, demonstrating improvements in drug efficacy and duration of action. Methyl 1-(4-Fluorophenyl)-4-oxocyclohexanecarboxylate fits well within this trend, as its structure suggests potential applications in the synthesis of small-molecule drugs targeting various therapeutic areas.

One of the most compelling aspects of Methyl 1-(4-Fluorophenyl)-4-oxocyclohexanecarboxylate is its versatility as a building block in synthetic chemistry. The cyclohexanone core can undergo a variety of transformations, including nucleophilic addition, oxidation, and reduction reactions, allowing for the introduction of additional functional groups. This flexibility makes it an excellent candidate for constructing more complex molecules with tailored properties.

Recent research has highlighted the importance of fluorinated compounds in the treatment of neurological disorders. The ability of fluorine to modulate the pharmacokinetic profile of drugs has been particularly beneficial in developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. Methyl 1-(4-Fluorophenyl)-4-oxocyclohexanecarboxylate, with its unique structural features, could potentially be used to develop novel therapeutic agents in this area.

The synthesis of Methyl 1-(4-Fluorophenyl)-4-oxocyclohexanecarboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the Friedel-Crafts acylation followed by esterification and fluorination. Advances in catalytic methods have made it possible to achieve these transformations more efficiently, reducing the environmental impact and cost associated with drug synthesis.

In addition to its pharmaceutical applications, Methyl 1-(4-Fluorophenyl)-4-oxocyclohexanecarboxylate has shown promise in materials science. Fluorinated compounds are often used in the development of advanced materials due to their thermal stability and resistance to degradation. The cyclohexanone derivative could serve as a precursor for polymers and coatings that exhibit enhanced performance characteristics.

The safety profile of Methyl 1-(4-Fluorophenyl)-4-oxocyclohexanecarboxylate is another critical consideration in its application. While preliminary studies suggest that it is well-tolerated under controlled conditions, further research is needed to fully understand its toxicological properties. Standard safety protocols should be followed during handling and storage to minimize any potential risks.

In conclusion, Methyl 1-(4-Fluorophenyl)-4-oxocyclohexanecarboxylate (CAS No. 80912-51-2) is a multifaceted compound with significant potential in pharmaceutical and materials science applications. Its unique structural features make it an attractive candidate for further research, particularly in the development of novel drugs targeting neurological disorders. As synthetic methodologies continue to advance, the accessibility and utility of this compound are expected to grow, opening up new avenues for innovation.